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Compound of Interest

(S)-2-Amino-N-(4-methoxy-
Compound Name:

benzyl)-propionamide
CAS No.: 197727-65-4

Cat. No.: B3249815

Get Quote

Part 1: Chemical Identity & Core Properties

H-Ala-NH-PMB (L-Alanine-N-(4-methoxybenzyl)amide) is a specialized amino acid derivative
primarily utilized in peptide chemistry as a "masked" C-terminal amide precursor or a
backbone-protected building block. Unlike standard catalog reagents, it is frequently
synthesized in situ or as a custom intermediate to facilitate the synthesis of C-terminal amides
(-CONHz2) via oxidative cleavage, avoiding the harsh conditions typically required for
ammonolysis.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Data Note

) (S)-2-amino-N-(4-
Chemical Name _ IUPAC
methoxybenzyl)propanamide

Common Name H-Ala-NH-PMB; Ala-PMB
] ) Often cited as HCI salt or Boc-
CAS Number Not widely indexed
precursor
Molecular Formula C11H16N202
Molecular Weight 208.26 g/mol Free base

15761-38-3 (Boc-Ala- ) ) )
Precursor CAS ) Synthesis starting materials
OH)2393-23-9 (PMB-Amine)

N Soluble in MeOH, DMF, o
Solubility HCI salt is highly water-soluble
DMSO, Water (moderate)

pKa (Calc) ~8.1 (a-amine)
N Acid-stable (TFA); Oxidatively
Stability \abil Cleaved by CAN/DDQ
abile

Part 2: Synthesis & Manufacturing Protocol

As a Senior Application Scientist, | recommend the Boc-chemistry route for the synthesis of H-
Ala-NH-PMB. This pathway offers superior control over side reactions compared to Fmoc
strategies, where the basic conditions (piperidine) could prematurely affect sensitive linkers if
present in complex assemblies.

Synthesis Workflow (Boc-Strategy)[1][9]

Reagents:
o Starting Material: Boc-Ala-OH (1.0 eq)
e Amine Source: 4-Methoxybenzylamine (PMB-NHz, 1.1 eq)

e Coupling Agent: EDC-HCI (1.2 eq) / HOBt (1.2 eq)
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» Base: DIPEA (2.0 eq)
e Solvent: DCM/DMF (9:1)

Protocol:

Activation: Dissolve Boc-Ala-OH in DCM/DMF at 0°C. Add HOBt and EDC-HCI. Stir for 15

minutes to generate the active ester.

Coupling: Add 4-Methoxybenzylamine and DIPEA dropwise. Allow the reaction to warm to

Room Temperature (RT) and stir for 4—6 hours.

o Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The active ester spot should disappear.

Workup: Dilute with EtOAc. Wash sequentially with 1M KHSOa (acidic wash removes

unreacted amine), Sat. NaHCOs (removes unreacted acid), and Brine. Dry over Na=SO4 and

concentrate.

o Result:Boc-Ala-NH-PMB (White solid/foam).

Deprotection: Dissolve the intermediate in TFA/DCM (1:1). Stir for 30—60 minutes at RT.

Isolation: Evaporate volatiles under reduced pressure. Precipitate the product by adding cold

Diethyl Ether (Et20). Filter and dry.

o Final Product:H-Ala-NH-PMB-TFA (White powder).

Visualization: Synthesis Pathway
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Click to download full resolution via product page

Caption: Step-wise synthesis of H-Ala-NH-PMB via Boc-chemistry, highlighting the critical
coupling and deprotection phases.

Part 3: Applications & Mechanism of Action

The primary utility of H-Ala-NH-PMB lies in its ability to serve as a latent primary amide. In
complex peptide synthesis, direct synthesis of C-terminal amides can be challenging due to
aggregation or side reactions during cleavage. The PMB group acts as a "safety catch."

The Oxidative Cleavage Strategy

The PMB-amide bond is unique because it is stable to acidic conditions (TFA, HBr) used to
remove standard protecting groups (Boc, tBu, Trt), but is highly labile to oxidative cleavage.[1]

e Reagent: Cerium Ammonium Nitrate (CAN) or DDQ.
e Mechanism:

o Single Electron Transfer (SET): The oxidant removes an electron from the electron-rich
aromatic PMB ring, forming a radical cation.

o Hydrolysis: The benzylic carbon becomes susceptible to nucleophilic attack by water.

o Release: The C-N bond cleaves, releasing the free primary amide (H-Ala-NHz) and p-
methoxybenzaldehyde.

Experimental Protocol: Oxidative Release

Objective: Convert H-Ala-NH-PMB (or Peptidyl-Ala-NH-PMB) to H-Ala-NH-.
 Dissolution: Dissolve the PMB-protected peptide in Acetonitrile/Water (4:1).
e Oxidation: Add CAN (3.0—4.0 eq) dissolved in water dropwise at 0°C.

o Note: The solution will turn orange/yellow.

e Reaction: Stir at 0°C for 30 minutes, then warm to RT for 1 hour.
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e Quenching: Add dilute Na=S20s or ascorbic acid to quench excess oxidant (color fades).

 Purification: Extract with EtOAc to remove the aldehyde byproduct. The aqueous layer
contains the free amide peptide. Lyophilize.

Visualization: Oxidative Cleavage Mechanism
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Caption: Mechanism of PMB removal via oxidative cleavage (CAN/DDQ) to yield the target
primary amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. total-synthesis.com [total-synthesis.com]

e To cite this document: BenchChem. [Technical Guide: H-Ala-NH-PMB (L-Alanine 4-
Methoxybenzylamide)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3249815/docs#technical-guide-h-ala-nh-pmb-I-
alanine-4-methoxybenzylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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